(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester
Overview
Description
- Synthesis and Biosynthesis:
- The key intermediate for synthesizing atorvastatin, including its tert-butyl ester derivatives, is tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate. Studies have explored the whole cell biosynthesis of this compound in both mono and biphasic media, showing significant yields and enantiomeric excess (ee) (Liu et al., 2018). Additionally, an efficient synthesis of tert-butyl [(4R,6R)-6-aminoethyl-2,2-dimethyl-1,3-dioxan-4-yl]acetate, another key intermediate of atorvastatin, has been reported using the Henry reaction and other steps (Rádl, 2003).
Synthesis Analysis
- Carbonyl Reductase Utilization:
- The use of carbonyl reductase from Rhodosporidium toruloides has shown promising results in the stereoselective synthesis of tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate, with high yields and ee, highlighting its potential for efficient atorvastatin synthesis (Liu et al., 2017).
Scientific Research Applications
“(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester” is a pharmaceutical compound employed in managing hyperlipidemia and cardiovascular disorders . It is a modified form of atorvastatin, acting as a potent HMG-CoA reductase inhibitor to mitigate cholesterol biosynthesis within hepatic cells . This medication plays a pivotal role in ameliorating lipid profiles and averting atherosclerosis progression .
Researchers have used “(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester” to investigate the mechanisms by which Atorvastatin lowers cholesterol. By studying how the different chemical properties of the esterified form compared to the parent drug affect its activity, scientists can gain insights into the specific interactions between Atorvastatin.
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Pharmaceutical Compound : “(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester” is a pharmaceutical compound employed in managing hyperlipidemia and cardiovascular disorders . It is a modified form of atorvastatin, acting as a potent HMG-CoA reductase inhibitor to mitigate cholesterol biosynthesis within hepatic cells . This medication plays a pivotal role in ameliorating lipid profiles and averting atherosclerosis progression .
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Drug Discovery Intermediates : This compound is used as an intermediate in drug discovery . It can be used in the preparation of other pharmaceutical compounds .
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Precursor for Atorvastatin : The “tert-Butyl” group in “(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester” can be removed through a chemical reaction, yielding Atorvastatin. This makes it a useful precursor for the production of Atorvastatin.
-
Pharmaceutical Compound : “(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester” is a pharmaceutical compound employed in managing hyperlipidemia and cardiovascular disorders . It is a modified form of atorvastatin, acting as a potent HMG-CoA reductase inhibitor to mitigate cholesterol biosynthesis within hepatic cells . This medication plays a pivotal role in ameliorating lipid profiles and averting atherosclerosis progression .
-
Drug Discovery Intermediates : This compound is used as an intermediate in drug discovery . It can be used in the preparation of other pharmaceutical compounds .
-
Precursor for Atorvastatin : The “tert-Butyl” group in “(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester” can be removed through a chemical reaction, yielding Atorvastatin. This makes it a useful precursor for the production of Atorvastatin.
properties
IUPAC Name |
tert-butyl 2-[(4S,6S)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPPZOMYSGNZDKY-ACHIHNKUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=C(C(=C(N1CC[C@H]2C[C@H](OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H47FN2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30468497 |
Source
|
| Record name | (3S,5S)-Atorvastatin Acetonide tert-Butyl Ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30468497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
654.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester | |
CAS RN |
472967-95-6 |
Source
|
| Record name | (3S,5S)-Atorvastatin Acetonide tert-Butyl Ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30468497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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